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Compound of Interest

Compound Name: Vitamin B15

Cat. No.: B577764 Get Quote

Welcome to the technical support center for researchers, scientists, and drug development

professionals investigating pangamic acid, also referred to as "Vitamin B15." This guide

provides troubleshooting advice and frequently asked questions to address the significant

challenges encountered in reproducing historical experiments and conducting new research on

this controversial substance. The primary challenge in this field is the lack of a standardized,

universally accepted chemical identity for pangamic acid, which has led to profound issues with

reproducibility.[1][2][3]

Frequently Asked Questions (FAQs)
Q1: What is the precise chemical structure of pangamic acid?

A1: There is no universally recognized, standard chemical identity for pangamic acid.[1] The

substance originally described by Ernst T. Krebs, Sr., and Ernst T. Krebs, Jr., was purported to

be an ester of D-gluconic acid and dimethylglycine (DMG).[2][3][4] However, subsequent

attempts to replicate its synthesis have been met with challenges, and the methods described

by the Krebses were not found to be reproducible.[2][4]

Commercially available products historically marketed as "pangamic acid" or "Vitamin B15"

have shown significant compositional variance. Analyses by the FDA and other researchers

have revealed that these products can contain a mixture of substances, including:

Dimethylglycine (DMG)
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Calcium gluconate[1]

Glycine[1]

Diisopropylamine dichloroacetate[1]

Calcium chloride[1]

Dicalcium phosphate[1]

Stearic acid[1]

Cellulose[1]

In some cases, only lactose[2][4]

Therefore, any experimental work requires a precise definition and characterization of the

compound being used.

Q2: Why are the results of historical pangamic acid studies difficult to reproduce?

A2: The difficulty in reproducing historical studies, a significant portion of which originated from

the former Soviet Union, stems from several key issues:

Undefined Test Substance: As detailed in Q1, the exact chemical composition of "pangamic

acid" used in these studies is often unclear.[5] Without a consistent substance, replicating

the experiments is fundamentally impossible.

Lack of Control Groups: Much of the early research has been criticized for not employing

adequate control groups, making it difficult to attribute observed effects solely to the test

substance.[5]

Confounding Variables: In some clinical studies, pangamic acid was administered alongside

other therapeutic agents, making it impossible to isolate its specific effects.[5]

Publication Bias: There is a general tendency in scientific research to publish positive results,

which may not represent the full spectrum of findings.[6]
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Q3: Is pangamic acid considered a vitamin?

A3: No, pangamic acid is not recognized as a vitamin by the scientific and medical

communities.[7] A vitamin is an essential nutrient required by the body, and no deficiency

disease has been associated with a lack of pangamic acid.[7] The FDA does not recognize it as

a vitamin and has deemed its sale as a dietary supplement illegal.[5][8]

Q4: What are the purported mechanisms of action for pangamic acid?

A4: The proposed mechanisms of action for pangamic acid are largely speculative and not

well-established in controlled studies. The most frequently cited hypotheses include:

Methyl Donation: It is suggested that the dimethylglycine (DMG) component may act as a

methyl donor in various metabolic processes.[5][9]

Improved Oxygen Utilization: Some studies in animals suggested that pangamic acid could

enhance cellular respiration and oxygen uptake, particularly in hypoxic conditions.[5][10]

However, the underlying mechanism remains unknown.[10]

Antioxidant Properties: It has been proposed that pangamic acid may act as an antioxidant,

potentially in synergy with vitamins A and E.[7]

It is crucial to note that these proposed mechanisms are not supported by a robust body of

evidence from well-controlled studies.

Troubleshooting Experimental Reproducibility
Issue 1: Inconsistent or Unexpected Experimental Results

Root Cause: The most probable cause is the variability in the chemical composition of the

"pangamic acid" being used. Different suppliers may provide substances with different

purities or entirely different chemical structures under the same name.

Troubleshooting Steps:

Chemical Identification: Do not assume the identity of your compound based on the label.

Perform rigorous chemical analysis (e.g., NMR, mass spectrometry, HPLC) to confirm the

structure and purity of your test substance.
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Source Comparison: If possible, acquire samples from different suppliers and analyze their

composition. This may help explain discrepancies between your results and published

data.

Focus on Components: Consider designing experiments that test the individual

components found in commercial "pangamic acid" preparations (e.g., pure

dimethylglycine, pure calcium gluconate) to see if they elicit the desired effects

independently.

Issue 2: Failure to Replicate a Published Protocol

Root Cause: Besides the ambiguity of the test substance, the original protocol may lack

sufficient detail or have been conducted under conditions that are not fully described.

Troubleshooting Steps:

Protocol Scrutiny: Critically evaluate the methodology of the original study. Identify any

potential ambiguities or omissions in the description of reagents, animal models, or

analytical methods.

Modern Equivalents: If the original study used outdated techniques, consider how modern,

more sensitive and specific methods could be applied. Be aware that this may lead to

different results.

Issue 3: Safety Concerns and Potential for Adverse Effects

Root Cause: Some compounds identified in "pangamic acid" preparations have raised safety

concerns. For instance, diisopropylamine dichloroacetate and dimethylglycine mixed with

sodium nitrite have shown mutagenic properties in the Ames test.[2][3][11]

Troubleshooting Steps:

Toxicity Screening: Before conducting in vivo experiments, consider performing in vitro

toxicity assays on your specific compound.
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Regulatory Compliance: Be aware of the legal and regulatory status of the substances you

are working with in your jurisdiction. The FDA has classified pangamic acid as an "unsafe

food additive."[5]

Ethical Considerations: Ensure all animal studies are conducted under approved ethical

protocols and with careful monitoring for any adverse effects.

Data Presentation
Due to the significant inconsistencies in the chemical composition of "pangamic acid" and the

lack of controlled studies, a meaningful quantitative data summary from historical literature is

not feasible. Any attempt to compile such data would be misleading, as the results cannot be

attributed to a single, defined substance. Researchers are advised to generate their own data

on well-characterized compounds.

Experimental Protocols
Given the challenges outlined, providing a "key" experimental protocol for pangamic acid is not

possible. Instead, a generalized workflow for investigating a purported pangamic acid sample is

presented below.

Workflow for Characterizing and Testing a "Pangamic Acid" Sample
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Phase 1: Chemical Characterization

Phase 2: In Vitro Assessment

Phase 3: In Vivo Studies (if warranted)

Acquire 'Pangamic Acid' Sample

High-Performance Liquid Chromatography (HPLC) Nuclear Magnetic Resonance (NMR) Spectroscopy Mass Spectrometry (MS)

Determine Chemical Identity and Purity

Cell Viability/Toxicity Assays

If Identity Confirmed

Mechanism-Specific Assays
(e.g., Oxygen Consumption, Antioxidant Capacity)

If Identity Confirmed

Evaluate In Vitro Efficacy and Safety

Animal Model Selection

If In Vitro Efficacy and Safety are Acceptable

Dose-Response Studies

Efficacy and Toxicology Evaluation

Compare with Historical Data (with caution)

Click to download full resolution via product page

Caption: Workflow for the systematic evaluation of a "pangamic acid" sample.
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Mandatory Visualizations
Logical Relationship: The Pangamic Acid Reproducibility Problem

This diagram illustrates the core challenges that create a barrier to reproducible research on

pangamic acid.

Root Causes of Irreproducibility

Consequences

Ambiguous Chemical Identity
(No Standardized Compound)

Inability to Replicate Published FindingsConflicting and Unreliable DataUncertainty of Mechanism of Action

Lack of Rigorous Historical Studies
(e.g., no controls, confounding variables)

Variable Composition of Commercial Products

Safety Concerns

Failure to Establish
Therapeutic Efficacy or Biological Role

Click to download full resolution via product page

Caption: The interconnected challenges hindering pangamic acid research.

Proposed Signaling Pathway: Hypothetical Mechanism of Action

This diagram visualizes the speculative pathways through which pangamic acid has been

proposed to act. It is important to reiterate that these pathways are not well-supported by

rigorous scientific evidence.
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Hypothesized Effect on Cellular Respiration

Pangamic Acid
(as Dimethylglycine)

Methyl Group Pool

Donates Methyl Groups

Transmethylation Reactions

Biosynthesis of
Creatine, Phospholipids, etc.

Pangamic Acid (undefined mechanism)

Mitochondrial Electron Transport Chain

Stimulates (?)

Increased Oxygen Utilization

Click to download full resolution via product page

Caption: Speculative mechanisms of action for pangamic acid components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5579390/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5579390/
https://nutritionreview.org/2013/10/vitamin-b15-pangamic-acid/
https://janethull.com/healthynews/blog/2019/08/the-forbidden-vitamin-b15-2/
https://isom.ca/wp-content/uploads/2020/01/JOM_1975_04_2_03_Pangamic_Acid.pdf
https://karger.com//Article/Pdf/399734
https://agris.fao.org/search/en/providers/122535/records/65de584e90674e46e65327b5
https://www.benchchem.com/product/b577764#challenges-in-reproducing-pangamic-acid-experiments
https://www.benchchem.com/product/b577764#challenges-in-reproducing-pangamic-acid-experiments
https://www.benchchem.com/product/b577764#challenges-in-reproducing-pangamic-acid-experiments
https://www.benchchem.com/product/b577764#challenges-in-reproducing-pangamic-acid-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b577764?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

